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Compound of Interest |

Compound Name: 2-Nitrobenzohydrazide
CAS No.: 606-26-8
Cat. No.: B091997
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for 2-
Nitrobenzohydrazide. Due to the limited availability of published experimental spectra for this
specific compound in public databases, this document presents a comprehensive analysis
based on data from its isomers and structurally related molecules. This information is intended
to serve as a valuable reference for the identification, characterization, and quality control of 2-
Nitrobenzohydrazide in research and development settings.

Predicted Spectroscopic Data

The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared
(IR), and mass spectrometry (MS) data for 2-Nitrobenzohydrazide. These predictions are
derived from the analysis of known data for 3-nitrobenzohydrazide, 4-nitrobenzohydrazide, 2-
nitrobenzamide, and other related structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Spectral Data for 2-Nitrobenzohydrazide
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
) Aromatic Protons (Cs-
~7.6-7.9 Multiplet 4H
H, Ca-H, Cs-H, Ce-H)
~45-5.0 Broad Singlet 2H -NH:z
~9.5-10.0 Singlet 1H -NH-

Solvent: DMSO-ds

Table 2: Predicted 13C NMR Spectral Data for 2-Nitrobenzohydrazide

Chemical Shift (6, ppm) Assignment
~165 C=0

~148 C-NO2

~133 Aromatic CH
~130 Aromatic C-C=0
~129 Aromatic CH
~124 Aromatic CH
~122 Aromatic CH

Solvent: DMSO-de

Infrared (IR) Spectroscopy

Table 3: Predicted FT-IR Spectral Data for 2-Nitrobenzohydrazide
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Wavenumber (cm~?)

Intensity

Assignment

N-H Stretching (asymmetric

3300 - 3400 Strong, Broad ]

and symmetric)
~3050 Medium Aromatic C-H Stretching
~1660 Strong C=0 Stretching (Amide I)
~1600 Medium N-H Bending (Amide II)
~1520 Strong Asymmetric NOz Stretching
~1340 Strong Symmetric NO2 Stretching
~1300 Medium C-N Stretching
200 - 900 Medium-Strong Aromatic C-H Bending (out-of-

plane)

Sample Preparation: KBr pellet

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for 2-Nitrobenzohydrazide

m/z Relative Intensity Assignment

181 High [M]* (Molecular lon)
151 Medium [M - NH2NH]*

150 High [M - NH2NHz]*

134 Medium [M - NO2J*

122 Medium [C7H6O2]*

104 Medium [C7H4O]*

92 Medium [CeH4O]"

76 High [CeHa]*
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lonization Method: Electron lonization (EI)

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of 2-Nitrobenzohydrazide in 0.5-0.7
mL of deuterated dimethyl sulfoxide (DMSO-de).

 Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (&
0.00 ppm).

o Data Acquisition:
o Acquire *H NMR spectra on a 300 MHz or higher field NMR spectrometer.
o Acquire 13C NMR spectra on the same instrument, typically at a frequency of 75 MHz.

o Data Processing: Process the raw data using appropriate software to perform Fourier
transformation, phase correction, and baseline correction.

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Sample Preparation (KBr Pellet Method):

o Thoroughly grind 1-2 mg of 2-Nitrobenzohydrazide with approximately 100-200 mg of dry
potassium bromide (KBr) powder using an agate mortar and pestle.

o Place the mixture in a pellet press and apply pressure to form a thin, transparent pellet.
o Data Acquisition:
o Record a background spectrum of the empty sample compartment.

o Place the KBr pellet in the sample holder and record the sample spectrum over a range of
4000-400 cm~1.
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o Data Processing: The instrument software will automatically subtract the background
spectrum from the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)

o Sample Introduction: Introduce a small amount of 2-Nitrobenzohydrazide into the mass
spectrometer, typically via a direct insertion probe for solid samples or after separation by
gas chromatography.

« lonization: Utilize electron ionization (El) at a standard energy of 70 eV to generate the
molecular ion and fragment ions.

o Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., a quadrupole or time-of-flight analyzer).

» Detection: The abundance of each ion is measured by a detector, and the resulting data is
plotted as a mass spectrum.

Visualizations

The following diagrams illustrate the general workflow for spectroscopic analysis and a
predicted fragmentation pathway for 2-Nitrobenzohydrazide in mass spectrometry.

Sample Preparation

2-Nitrobenzohydrazide

Spectroscopic Analysis

NMR Spectroscopy <

(*H and 3C) FT-IR Spectroscopy —>| Mass Spectrometry

Data Interpretation

o Structural Elucidation
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Spectroscopic analysis workflow for 2-Nitrobenzohydrazide.
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Predicted fragmentation of 2-Nitrobenzohydrazide in MS.

 To cite this document: BenchChem. [Spectroscopic Profile of 2-Nitrobenzohydrazide: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091997/docs#spectroscopic-profile-of-2-
nitrobenzohydrazide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

